Cas no 2287267-18-7 (2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287267-18-7
• MF: C₁₀H₁₄F₃NO₂
• MW: 237.218873500824
• CID: 6437896
• PubChem ID: 137942734
• Update Time: 2025-06-08

2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287267-18-7
• 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761192

• Inchi： 1S/C10H14F3NO2/c11-10(12,13)2-1-8-3-9(4-8,5-8)6(14)7(15)16/h6H,1-5,14H2,(H,15,16)
• InChI Key： DIZXCDZGKAESHP-UHFFFAOYSA-N
• SMILES： FC(CCC12CC(C(C(=O)O)N)(C1)C2)(F)F

Computed Properties

• Exact Mass: 237.09766318g/mol
• Monoisotopic Mass: 237.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287267-18-7)

2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, also known by its CAS number 2287267-18-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique bicyclic structure and trifluoropropyl substituent, which confer it with distinct chemical and biological properties.

The structural complexity of 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid makes it an intriguing candidate for various applications, particularly in the development of new therapeutic agents. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the bicyclo[1.1.1]pentane framework provides rigidity and conformational restriction, which can be advantageous in modulating receptor interactions.

Recent studies have explored the potential of this compound in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid exhibits potent activity against a range of bacterial strains, making it a promising lead for the development of new antibiotics. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in cell wall synthesis has been highlighted as key mechanisms of action.

In addition to its antibacterial properties, 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has also shown potential in the treatment of neurodegenerative diseases. Studies conducted by a team at the University of California have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a high bioavailability, which is crucial for its therapeutic efficacy.

The safety profile of 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has also been evaluated through preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, 2-Amino-2-[3-(3,3,3-trifluoropropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287267-18-7) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.